3-[(4-Bromobenzyl)amino]-1-propanol hydrochloride

• IUPAC Name: 3-[(4-bromophenyl)methylamino]propan-1-ol;hydrochloride
• InChI: InChI=1S/C10H14BrNO.ClH/c11-10-4-2-9(3-5-10)8-12-6-1-7-13;/h2-5,12-13H,1,6-8H2;1H
• InChI Key: LPFHMIGVWSFQQG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CNCCCO)Br.Cl
• Molecular Formula: C10H15BrClNO
• Molecular Weight: 280.59 g/mol

Description

3-[(4-Bromobenzyl)amino]-1-propanol hydrochloride is a chemical compound with the molecular formula C10H14BrNO.ClH. It is used for pharmaceutical testing.

Molecular Structure Analysis

The molecular structure of 3-[(4-Bromobenzyl)amino]-1-propanol hydrochloride is represented by the InChI code: 1S/C10H14BrNO.ClH/c11-10-4-2-9(3-5-10)8-12-6-1-7-13;/h2-5,12-13H,1,6-8H2;1H. The average mass of the molecule is 280.589 Da and the monoisotopic mass is 279.002533 Da.

Physical And Chemical Properties Analysis

3-[(4-Bromobenzyl)amino]-1-propanol hydrochloride is a solid at room temperature. It has a molecular weight of 280.59.

Scientific Research Applications

Synthesis and Antioxidant Activity

"3-[(4-Bromobenzyl)amino]-1-propanol hydrochloride" has been involved in the synthesis of compounds exhibiting significant antioxidant activity. A study demonstrated the synthesis of quaternary ammonium salts derived from this compound, showing high inhibitory activity against superoxide generation in mitochondria, both in liver and transformed tumor tissues in rats. This suggests potential applications in mitigating oxidative stress-related diseases and conditions (Kushnir et al., 2015).

Anticancer Evaluations

Another notable application involves the synthesis of new derivatives for anticancer evaluation. A study synthesized new 4-amino-3-(p-methoxybenzyl)-4,5-dihydro-1,2,4-triazole-5-one derivatives from a compound related to "3-[(4-Bromobenzyl)amino]-1-propanol hydrochloride". These derivatives were evaluated against a panel of 60 cancer cell lines, showcasing their potential as anticancer agents (Bekircan et al., 2008).

Photodynamic Therapy for Cancer Treatment

Research into the use of "3-[(4-Bromobenzyl)amino]-1-propanol hydrochloride" derivatives for photodynamic therapy has been explored. A study synthesized new zinc phthalocyanine compounds, including derivatives of "3-[(4-Bromobenzyl)amino]-1-propanol hydrochloride", showing high singlet oxygen quantum yields. These properties make them promising candidates for photodynamic therapy applications in treating cancer, due to their efficient generation of singlet oxygen, a crucial element in this therapy method (Pişkin et al., 2020).

Development of Uterine Relaxants

The compound has also found applications in the design and synthesis of novel uterine relaxants. A study reported the design of 1-(4-hydroxyphenyl)-2-[3-(substituted phenoxy)-2-hydroxy-1-propyl]amino-1-propanol hydrochlorides based on the pharmacophore of potent uterine relaxant activity. These compounds were synthesized and evaluated for their effectiveness in vitro and in vivo, offering a new approach to manage preterm labor (Viswanathan et al., 2005).

Safety and Hazards

For safety and hazards information, it is recommended to refer to the Material Safety Data Sheet (MSDS) provided by the manufacturer.